Cas no 1246034-70-7 (6-[(Methyloxy)methyl]-2-(methylthio)-4-pyrimidinamine)

6-[(Methyloxy)methyl]-2-(methylthio)-4-pyrimidinamine structure
1246034-70-7 structure
Product Name:6-[(Methyloxy)methyl]-2-(methylthio)-4-pyrimidinamine
CAS No:1246034-70-7
MF:C7H11N3OS
MW:185.246739625931
CID:2190657
Update Time:2023-08-07

6-[(Methyloxy)methyl]-2-(methylthio)-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

    • 6-(Methoxymethyl)-2-(methylthio)-4-pyrimidinamine
    • RDSPQJOLFVGOCE-UHFFFAOYSA-N
    • 6-[(methyloxy)methyl]-2-(methylthio)-4-pyrimidinamine
    • 6-[(Methyloxy)methyl]-2-(methylthio)-4-pyrimidinamine
    • Inchi: 1S/C7H11N3OS/c1-11-4-5-3-6(8)10-7(9-5)12-2/h3H,4H2,1-2H3,(H2,8,9,10)
    • InChI Key: RDSPQJOLFVGOCE-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC(=CC(COC)=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Topological Polar Surface Area: 86.3
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